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Compound of Interest

Compound Name: 10-Hydroxydec-6-en-2-one

Cat. No.: B15462089

Technical Dossier: 10-Hydroxydec-6-en-2-one

For the attention of Researchers, Scientists, and Drug Development Professionals.

An extensive search for the compound 10-Hydroxydec-6-en-2-one did not yield a specific
CAS number or molecular weight. This suggests that the compound is not well-documented in
publicly available chemical databases.

However, the search retrieved substantial data for a structurally related and significant natural
compound, (2E)-10-Hydroxydec-2-enoic acid, commonly known as Queen Bee Acid or 10-
HDA. Given the similarity in nomenclature, it is plausible that this is the compound of interest.
This document provides a comprehensive technical overview of (2E)-10-Hydroxydec-2-enoic
acid.

Physicochemical Data for (2E)-10-Hydroxydec-2-
enoic Acid

The quantitative data for (2E)-10-Hydroxydec-2-enoic acid are summarized in the table below
for clarity and ease of reference.
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Data Point Value Reference(s)
CAS Number 14113-05-4 [1]
Alternate CAS 765-01-5 [2][3]
Molecular Formula C10H1803 [1]
Molecular Weight 186.25 g/mol [1114]
(2E)-10-Hydroxydec-2-enoic
IUPAC Name ) [1]
acid
10-Hydroxy-2-decenoic acid,
Common Synonyms Queen Bee Acid, 10-HDA, [1]

Royal Jelly Acid

Experimental Protocol: Synthesis of (2E)-10-

Hydroxydec-2-enoic Acid

A one-pot synthesis for (2E)-10-hydroxy-2-decenoic acid ethyl ester has been reported, which

can be subsequently hydrolyzed to the desired acid. This method combines oxidation and a

Wittig reaction in a single pot, enhancing efficiency.[5]

Objective: To synthesize (E)-10-hydroxy-2-decenoic acid from 1,8-octanediol.

Materials:

e 1 8-octanediol

o Activated Manganese Dioxide (MnO2)

o (Carbethoxymethylene)triphenylphosphorane (Wittig Reagent)

e Sodium Hydroxide (NaOH)

o Appropriate solvents (e.g., Dichloromethane for the reaction, Ethanol/Water for hydrolysis)

o Standard laboratory glassware and purification apparatus (e.g., for flash chromatography)
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Methodology:
o Tandem Oxidation-Wittig Reaction:

o To a solution of 1,8-octanediol in a suitable solvent, add activated MnOz. The suspension
is stirred at room temperature to effect the oxidation of one of the terminal alcohols to an
aldehyde (8-hydroxyoctanal).

o Without isolating the intermediate aldehyde, the Wittig reagent,
(carbethoxymethylene)triphenylphosphorane, is added to the reaction mixture.

o The reaction is stirred until completion, monitored by a suitable technique such as Thin
Layer Chromatography (TLC), to form (E)-10-hydroxy-2-decenoic acid ethyl ester.

e Hydrolysis:
o The crude ethyl ester is then subjected to basic hydrolysis.
o A solution of sodium hydroxide in an alcohol-water mixture is added to the ester.

o The mixture is heated or stirred at room temperature until the hydrolysis is complete
(monitored by TLC).

e Purification:

o The final product, (E)-10-hydroxy-2-decenoic acid, is isolated and purified using standard
techniques, such as acid-base extraction followed by recrystallization or flash
chromatography.

Visualized Workflows and Pathways

To further elucidate the processes involving (2E)-10-hydroxy-2-decenoic acid, the following
diagrams are provided in the DOT language for Graphviz.
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One-Pot Process Final Product

Step 2
Hydrolysis with NaOH mm g (E)-10-hydroxy-2-decenoic acid

Starting Materials

Step1

Oxidation with MnO2 Wittig Reaction

1,8-octanediol

(Carbethoxymethylene)triphenylphosphorane

Click to download full resolution via product page
Caption: One-pot synthesis workflow for (E)-10-hydroxy-2-decenoic acid.

10-HDA is noted for its biological activities, including the inhibition of angiogenesis.
Angiogenesis is the formation of new blood vessels and is a critical process in tumor growth.
The inhibitory effect of 10-HDA on angiogenesis induced by Vascular Endothelial Growth

Factor (VEGF) has been reported.[1]
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Caption: Logical relationship of 10-HDA inhibiting VEGF-induced angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15462089?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Queen_bee_acid
https://cymitquimica.com/cas/765-01-5/
https://www.chembk.com/en/chem/(E)-10-HYDROXY-2-DECENOIC%20ACID
https://pubchem.ncbi.nlm.nih.gov/compound/10-Hydroxy-2-decenoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/10-Hydroxy-2-decenoic-acid
https://www.acgpubs.org/doc/201809291221225-48-OC-1806-106.pdf
https://www.benchchem.com/product/b15462089#10-hydroxydec-6-en-2-one-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15462089#10-hydroxydec-6-en-2-one-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15462089#10-hydroxydec-6-en-2-one-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15462089#10-hydroxydec-6-en-2-one-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15462089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15462089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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